Cas no 75507-20-9 (1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-)
75507-20-9 structure
Product Name:1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-
CAS No:75507-20-9
MF:C16H24O5
MW:296.358765602112
CID:539418
PubChem ID:12679567
Update Time:2025-04-19
1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]-
- 2-(phenylmethoxymethyl)-1,4,7,10-tetraoxacyclododecane
- 2-[(Benzyloxy)methyl]-1,4,7,10-tetraoxacyclododecane
- EX-A8213E
- SCHEMBL14510165
- 75507-20-9
- DTXSID10506669
-
- Inchi: 1S/C16H24O5/c1-2-4-15(5-3-1)12-20-14-16-13-19-9-8-17-6-7-18-10-11-21-16/h1-5,16H,6-14H2
- InChI Key: WLXQYTSYQCYAMR-UHFFFAOYSA-N
- SMILES: O1CCOCCOCCOCC1COCC1C=CC=CC=1
Computed Properties
- Exact Mass: 296.16242
- Monoisotopic Mass: 296.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.15
1,4,7,10-Tetraoxacyclododecane, 2-[(phenylmethoxy)methyl]- Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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